5-chloro-2-methoxy-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[(4-phenylsulfanyloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C20H22ClNO3S/c1-24-18-8-7-15(21)13-17(18)19(23)22-14-20(9-11-25-12-10-20)26-16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3,(H,22,23)
• InChI Key: LKJHZPDAPLPOSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)NCC2(CCOCC2)SC3=CC=CC=C3
• Molecular Formula: C20H22ClNO3S
• Molecular Weight: 391.9 g/mol

Description

5-chloro-2-methoxy-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a synthetic molecule that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

Antibacterial Activity

Compounds related to the requested chemical have been synthesized and evaluated for their antibacterial activity. For example, novel oxadiazoles synthesized from a related chloro-methoxy-phenyl structure showed significant antibacterial activity against various bacterial strains, including Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae (Rai et al., 2009).

Antiviral Activity

Another study focused on benzamide-based 5-aminopyrazoles and their derivatives, which were prepared and tested for their anti-influenza A virus (subtype H5N1) activity. Several compounds in this series exhibited significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).

Antimicrobial and Cytotoxicity Studies

The synthesis and evaluation of 2-azetidinone derivatives integrated with quinoline, pyrazole, and benzofuran moieties have been reported, showcasing excellent yields and significant in vitro antibacterial activity against pathogenic bacteria such as S. aureus and E. coli (Idrees et al., 2020).

Synthesis of Orally Active Antagonists

Research has also been conducted on the practical synthesis of compounds related to the requested chemical, highlighting the development of orally active CCR5 antagonists. This work demonstrates the importance of these compounds in developing therapeutic agents (Ikemoto et al., 2005).

Cytotoxicity against Cancer Cells

Another research focus is the synthesis of novel 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which were evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the potential of these compounds in cancer therapy (Hassan et al., 2014).